Cas no 113845-71-9 (1-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine)

• Product Name: 1-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine
• CAS No: 113845-71-9
• MF: C₁₂H₁₁F₆N
• MW: 283.212864160538
• CID: 2611764
• PubChem ID: 2803777
• Update Time: 2025-04-21

1-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-bis(trifluoromethyl)phenyl]pyrrolidine
• SCHEMBL19011735
• Maybridge1_002646
• DTXSID80384411
• CDS1_000358
• HMS549A06
• DivK1c_001398
• Pyrrolidine, 1-[3,5-bis(trifluoromethyl)phenyl]-
• 113845-71-9
• PGIFVSNBVXGSNX-UHFFFAOYSA-N

• Inchi： 1S/C12H11F6N/c13-11(14,15)8-5-9(12(16,17)18)7-10(6-8)19-3-1-2-4-19/h5-7H,1-4H2
• InChI Key： PGIFVSNBVXGSNX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)N1CCCC1)(F)F

Computed Properties

• Exact Mass: 283.07956833Da
• Monoisotopic Mass: 283.07956833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 3.2Ų